3,5-Dichloro-2,6-difluoropyridin-4-amine

• IUPAC Name: 3,5-dichloro-2,6-difluoropyridin-4-amine
• InChI: InChI=1S/C5H2Cl2F2N2/c6-1-3(10)2(7)5(9)11-4(1)8/h(H2,10,11)
• InChI Key: BEGINUFBBRTGBH-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NC(=C1Cl)F)F)Cl)N
• Molecular Formula: C5H2Cl2F2N2
• DSSTOX Substance ID: DTXSID7062665
• Molecular Weight: 198.98 g/mol
• CAS RN: 2840-00-8

Description

3,5-Dichloro-2,6-difluoropyridin-4-amine (3,5-DCFPA) is an organic compound belonging to the class of heterocyclic compounds. It is a colorless solid with a molecular formula of C5H3Cl2F2N. 3,5-DCFPA is a versatile platform for the synthesis of various organic compounds and has a wide range of applications in organic synthesis and catalysis. It is also used in the research of pharmaceuticals, agrochemicals, and biocatalysts.

Scientific Research Applications

Agrochemicals and Herbicides

• .

Pharmaceuticals and Medicinal Chemistry

• Fluorinated Pyridines : Fluorinated pyridines play a crucial role in drug discovery and development. Researchers use them as building blocks for designing novel pharmaceutical compounds. The fluorine atoms enhance metabolic stability, lipophilicity, and binding affinity. .

Materials Science and Organic Synthesis

• Fluorinated Heterocycles : The incorporation of fluorine atoms into heterocyclic compounds improves their properties. Researchers use 4-amino-3,5-dichloro-2,6-difluoropyridine as a starting material to synthesize various fluorinated pyridine derivatives. .

Radiochemistry and Imaging Agents

• 18F-Substituted Pyridines : Fluorine-18 (18F) is a positron emitter used in PET (positron emission tomography) imaging. Researchers have explored 18F-substituted pyridines, including those derived from 4-amino-3,5-dichloro-2,6-difluoropyridine, as potential imaging agents for various biological applications. .

Mechanism of Action

Target of Action

4-Amino-3,5-dichloro-2,6-difluoropyridine is an intermediate in the synthesis of many chemical compounds

Mode of Action

It is known to be used in the synthesis of various chemical compounds .

Biochemical Pathways

As an intermediate in chemical synthesis, it likely participates in various reactions that lead to the formation of the final products .

Result of Action

As an intermediate in chemical synthesis, its primary role is likely to contribute to the formation of the final products .

Synthesis routes and methods

Procedure details

This compound was prepared from 3,5-dichloro-2,4,6-trifluoropyridine (24.5 g) by a procedure similar to that described for compound 2: yield, 23.7 g (98%); mp 110° C. (Lit., Chambers et al., J. Chem. Soc. 1964, 5634-5640 mp 112-113° C.).

Q & A

Q1: What are the key applications of 3,5-dichloro-2,6-difluoropyridin-4-amine?

A1: 3,5-Dichloro-2,6-difluoropyridin-4-amine serves as a vital intermediary in synthesizing fluroxypyr [, ]. Fluroxypyr itself is a widely used herbicide, particularly effective against broadleaf weeds. While the provided research focuses on optimizing the synthesis of 3,5-dichloro-2,6-difluoropyridin-4-amine, it doesn't delve into its direct interactions with targets or downstream effects.

Q2: How has the synthesis of 3,5-dichloro-2,6-difluoropyridin-4-amine been improved?

A2: Researchers have successfully enhanced the synthetic process for 3,5-dichloro-2,6-difluoropyridin-4-amine using pentachloropyridine as the starting material [, ]. Notably, they achieved a yield exceeding 80% for the intermediate 3,5-dichloro-2,4,6-trifluoropyridine under anhydrous fluorination conditions at a temperature range of 100-158°C. This advancement eliminates the need for energy-intensive drying of potassium fluoride and complex separation techniques. Additionally, conducting the ammoniation reaction at room temperature bypasses the requirement for specialized high-pressure equipment. These optimizations contribute to a simplified process with milder conditions, reduced investment costs, and potential for industrial scalability.

Q3: What analytical techniques are used to characterize 3,5-dichloro-2,6-difluoropyridin-4-amine?

A3: The synthesized 3,5-dichloro-2,6-difluoropyridin-4-amine was confirmed using a combination of spectroscopic methods, including Infrared Spectroscopy (IR), elemental analysis, and proton Nuclear Magnetic Resonance (1H NMR) []. These techniques provide insights into the compound's structure, purity, and composition.